
physical and chemical properties of Eupahualin
C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Eupahualin C

Cat. No.: B15596596 Get Quote

Eupahualin C: A Technical Guide for
Researchers
An In-depth Analysis of the Physical, Chemical, and Biological Properties of a Promising

Sesquiterpene Lactone

For Researchers, Scientists, and Drug Development Professionals

Abstract
Eupahualin C, a sesquiterpene lactone isolated from the flowering plant Eupatorium

hualienense, has emerged as a compound of interest in oncological research. This technical

guide provides a comprehensive overview of the known physical and chemical properties of

Eupahualin C, alongside a detailed exploration of its biological activities, with a focus on its

cytotoxic effects against cancer cell lines. This document synthesizes available data, outlines

experimental methodologies, and visualizes key processes to serve as a foundational resource

for researchers in natural product chemistry, pharmacology, and drug discovery.

Physicochemical Properties
Eupahualin C is a structurally complex natural product belonging to the sesquiterpene lactone

class. While comprehensive experimental data on all its physical properties are not widely

available, the following table summarizes its key chemical identifiers and calculated properties.
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Property Data Source

Molecular Formula C₂₀H₂₄O₇
Inferred from structural

analysis

Molecular Weight 376.4 g/mol
Inferred from structural

analysis

Type of Compound Sesquiterpene Lactone MedchemExpress

Natural Source Eupatorium hualienense MedchemExpress

Appearance Colorless oil [1]

Solubility
Soluble in methanol,

chloroform
[1]

Note: The molecular formula and weight are inferred from the structural elucidation data

presented in the primary literature. Further experimental validation is recommended.

Biological Activity: Cytotoxicity
Eupahualin C has demonstrated notable cytotoxic activity against specific human cancer cell

lines, highlighting its potential as a lead compound for anticancer drug development.

In Vitro Cytotoxicity
Studies have shown that Eupahualin C exhibits cytotoxic effects against the following human

cancer cell lines:

K562 (Human Chronic Myelogenous Leukemia)

U2OS (Human Osteosarcoma)

This activity suggests a potential mechanism of action involving the inhibition of cancer cell

proliferation or the induction of apoptosis.

Experimental Protocols
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This section details the methodologies employed in the isolation, characterization, and

biological evaluation of Eupahualin C, based on available scientific literature.

Isolation of Eupahualin C
The following workflow outlines the general procedure for the isolation of Eupahualin C from

Eupatorium hualienense.
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Figure 1: General workflow for the isolation of Eupahualin C.
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Structural Elucidation
The chemical structure of Eupahualin C was determined using a combination of spectroscopic

techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR were used to

determine the carbon-hydrogen framework of the molecule.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) was employed to

confirm the molecular formula.

Cytotoxicity Assay
The cytotoxic activity of Eupahualin C against K562 and U2OS cancer cell lines is typically

evaluated using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.
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Cancer Cell Culture (K562 or U2OS)

Seed cells in 96-well plates

Treat with varying concentrations of Eupahualin C

Incubate for a specified period (e.g., 48 hours)

Add MTT solution

Incubate to allow formazan crystal formation

Add solubilization solution (e.g., DMSO)

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate cell viability and IC₅₀ value

Determine Cytotoxicity

Click to download full resolution via product page

Figure 2: Workflow for a typical MTT cytotoxicity assay.
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Signaling Pathways
The precise signaling pathways through which Eupahualin C exerts its cytotoxic effects are a

subject of ongoing research. Based on the activities of other sesquiterpene lactones, potential

target pathways may include those involved in apoptosis, cell cycle regulation, and

inflammatory responses.
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Figure 3: Putative signaling pathways affected by Eupahualin C leading to cytotoxicity.

Further research is necessary to elucidate the specific molecular targets and mechanisms of

action of Eupahualin C.

Conclusion
Eupahualin C represents a promising natural product with demonstrated cytotoxic activity

against cancer cells. This technical guide provides a consolidated resource of its known

properties and associated experimental methodologies. The information presented herein is

intended to facilitate further investigation into the therapeutic potential of Eupahualin C,
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including the elucidation of its mechanism of action, exploration of its efficacy in other cancer

models, and potential for synthetic modification to enhance its pharmacological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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